3-(3-(2H-1,2,3-triazol-2-yl)azetidine-1-carbonyl)benzonitrile

• IUPAC Name: 3-[3-(triazol-2-yl)azetidine-1-carbonyl]benzonitrile
• InChI: InChI=1S/C13H11N5O/c14-7-10-2-1-3-11(6-10)13(19)17-8-12(9-17)18-15-4-5-16-18/h1-6,12H,8-9H2
• InChI Key: SGCAQBFOMUFUBG-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)C2=CC=CC(=C2)C#N)N3N=CC=N3
• Molecular Formula: C13H11N5O
• Molecular Weight: 253.26 g/mol

Description

3-(3-(2H-1,2,3-triazol-2-yl)azetidine-1-carbonyl)benzonitrile is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

Target of Action

Triazole compounds, which are part of the structure of this compound, are known to interact with a variety of enzymes and receptors in biological systems .

Mode of Action

It is known that triazole compounds can form bonds with biological targets, which may result in changes in the function of these targets .

Biochemical Pathways

Triazole compounds are known to show versatile biological activities, suggesting they may interact with multiple pathways .

Result of Action

Given the known interactions of triazole compounds with biological targets, it is likely that this compound would have some effect at the molecular and cellular level .

Advantages and Limitations for Lab Experiments

One advantage of using 3-(3-(2H-1,2,3-triazol-2-yl)azetidine-1-carbonyl)benzonitrile in lab experiments is its potential as an anticancer and antifungal agent. Another advantage is its potential use in the development of new materials. However, the limitations of using this compound in lab experiments include its high cost and the potential for toxicity.

Future Directions

For the study of 3-(3-(2H-1,2,3-triazol-2-yl)azetidine-1-carbonyl)benzonitrile include further studies on its mechanism of action and its potential use as an anticancer and antifungal agent. Additionally, studies on its potential use in the development of new materials should also be conducted. Further research is also needed to explore the potential toxicity of the compound and its effects on human health.

Synthesis Methods

The synthesis of 3-(3-(2H-1,2,3-triazol-2-yl)azetidine-1-carbonyl)benzonitrile involves the use of azide-alkyne cycloaddition reaction, commonly known as click chemistry. The reaction involves the reaction of an azide and an alkyne to form a triazole ring. The reaction is catalyzed by copper (I) ions, which facilitate the formation of a copper (I)-acetylide intermediate. The intermediate then reacts with an azide to form the triazole ring.

Scientific Research Applications

3-(3-(2H-1,2,3-triazol-2-yl)azetidine-1-carbonyl)benzonitrile has potential applications in various fields of scientific research. In the field of medicinal chemistry, the compound has been studied for its potential use as an anticancer agent. It has also been studied for its potential use as an antifungal agent. In the field of materials science, the compound has been studied for its potential use in the development of new materials.

Biochemical Analysis

Biochemical Properties

The nature of these interactions is largely dependent on the specific structure and functional groups of the triazole compound .

Cellular Effects

Some triazole derivatives have been found to exhibit potent inhibitory activities against certain cancer cell lines .

Molecular Mechanism

Triazoles are known to exert their effects at the molecular level through various mechanisms, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Dosage Effects in Animal Models

The effects of 3-(3-(2H-1,2,3-triazol-2-yl)azetidine-1-carbonyl)benzonitrile at different dosages in animal models have not been reported yet. The effects of a compound can vary with dosage, and high doses may result in toxic or adverse effects .

Metabolic Pathways

Triazoles are known to interact with various enzymes and cofactors, which could potentially influence metabolic flux or metabolite levels .

Transport and Distribution

The transport and distribution of a compound can be influenced by factors such as its chemical properties, the presence of transporters or binding proteins, and the specific biological system in which it is studied .

Subcellular Localization

The subcellular localization of a compound can be influenced by factors such as its chemical properties, the presence of targeting signals or post-translational modifications, and the specific biological system in which it is studied .